Cas no 2227900-18-5 ((1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• CAS No: 2227900-18-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6257519
• PubChem ID: 165656236
• Update Time: 2025-06-08

(1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol
• EN300-1790244
• 2227900-18-5

• Inchi： 1S/C9H12N2O3/c1-6-2-3-7(11(13)14)4-8(6)9(12)5-10/h2-4,9,12H,5,10H2,1H3/t9-/m1/s1
• InChI Key： DRROANDWNHDWDP-SECBINFHSA-N
• SMILES： O[C@H](CN)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol (CAS No. 2227900-18-5)

The compound (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol, identified by its CAS number 2227900-18-5, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a 2-methyl-5-nitrophenyl group and an amino ethanol moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and drug development, particularly in targeting neurological and inflammatory pathways.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol has surged, driven by advancements in precision medicine and green chemistry. This compound’s nitro aromatic and amino alcohol functionalities align with current trends in sustainable synthesis, as it can be derived from eco-friendly catalytic processes. Its CAS No. 2227900-18-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and enantioselective catalysis.

From a technical perspective, the optical purity and stereochemical stability of (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol are critical for its applications. Analytical techniques such as HPLC and NMR are commonly employed to verify its enantiomeric excess and chemical integrity. The compound’s nitro group offers opportunities for further functionalization, making it a versatile scaffold in medicinal chemistry. Researchers also explore its potential in proteomics and bioconjugation, leveraging its reactive amine group.

The pharmaceutical industry’s focus on small-molecule therapeutics has amplified interest in CAS 2227900-18-5. Preclinical studies suggest its derivatives may modulate enzyme inhibition or receptor binding, though detailed mechanistic data remain under investigation. Its chiral center is particularly valuable for designing stereospecific drugs, a growing niche in personalized healthcare. Additionally, its solubility and stability profiles are frequently studied to optimize formulation strategies.

Beyond pharmaceuticals, (1S)-2-amino-1-(2-methyl-5-nitrophenyl)ethan-1-ol finds utility in material science, particularly in designing functional polymers and ligands for metal catalysis. Its nitro aromatic component contributes to electron-transfer properties, relevant in organic electronics. Environmental scientists also investigate its biodegradation pathways, addressing concerns about chemical sustainability.

In summary, CAS No. 2227900-18-5 represents a multifaceted compound with broad interdisciplinary appeal. Its integration into drug discovery pipelines and catalytic systems underscores its importance in modern chemistry. As research continues, this compound is poised to play a pivotal role in addressing challenges in therapeutic development and green industrial processes.